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Compound of Interest

Compound Name: Cyclopenin

CAS No.: 19553-26-5

Cat. No.: B1149668

Get Quote

Technical Guide: Spectroscopic Identification of
Cyclopenin
Executive Summary & Compound Profile
Cyclopenin is a fungal secondary metabolite belonging to the benzodiazepine alkaloid class.

Its structural uniqueness lies in the spiro-epoxide moiety fused to the 1,4-benzodiazepine-2,5-

dione core. This epoxide is chemically labile, making Cyclopenin a precursor to the quinoline

alkaloid Viridicatin.

Accurate identification requires distinguishing Cyclopenin from its congeners (e.g.,

Cyclopenol) and its degradation products. This guide integrates Mass Spectrometry (MS) and

Nuclear Magnetic Resonance (NMR) data with a chemical validation step based on the

Viridicatin rearrangement.
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Property Data

IUPAC Name
4-methyl-3'-phenylspiro[1H-1,4-benzodiazepine-

3,2'-oxirane]-2,5-dione

Formula

Molecular Weight 294.31 g/mol

Monoisotopic Mass 294.1004 Da

CAS Number 20007-85-4

Key Structural Feature Trans-epoxide spiro-fused to a diazepine ring

Mass Spectrometry (MS) Profiling
Ionization & Fragmentation Logic
Cyclopenin is best analyzed using Electrospray Ionization (ESI) in positive mode (

). The molecule protonates readily at the amide nitrogen or the epoxide oxygen, yielding a
stable

precursor.

Diagnostic Fragmentation Pathway (

)
The fragmentation of Cyclopenin is driven by the instability of the seven-membered diazepine

ring and the expulsion of small neutral molecules (CO, HCN).

Precursor Ion:

295.1

Primary Fragment:

236 (Loss of

or sequential CO losses)
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Core Fragment:

177 (Benzodiazepine core rearrangement)

Base Peak (variable): Often

295 or 177 depending on collision energy.[1]

Note on Stability: High source temperatures (>250°C) in Gas Chromatography (GC-MS) can

induce thermal rearrangement to Viridicatin prior to ionization. LC-MS is the recommended

standard.

MS Data Summary Table
Ion Type m/z (Experimental) Interpretation

295.1077 Protonated Molecular Ion

317.0890
Sodium Adduct (Common in

ESI)

Fragment 1 264
Loss of

/ Ring contraction

Fragment 2 177
Quinoline-like core ion

(Diagnostic)

Fragment 3 146 Further degradation of the core

Nuclear Magnetic Resonance (NMR) Spectroscopy
Solvent Selection & Sample Prep[1][2][6][7]

Preferred Solvent:

or

.

Reasoning: Cyclopenin has limited solubility in non-polar solvents.
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provides sharp signals for the exchangeable amide proton (N1-H), which is crucial for
confirming the diazepine ring integrity.

may be used but often results in broader amide signals.

H NMR Analysis (500 MHz, )
The proton spectrum is characterized by three distinct regions: the high-field N-methyl singlet,

the mid-field epoxide methine, and the low-field aromatic zone.

Position (ppm) Multiplicity (Hz)
Assignment
Logic

N1-H 10.3 - 10.5 s (br) -

Amide proton.

Disappears with

shake.

Ar-H 7.20 - 7.60 m -

Overlapping

multiplets of

Phenyl & Benzo

rings.

Epoxide C-H 4.35 - 4.45 s -

Diagnostic

Signal. The

singlet indicates

no vicinal

coupling,

confirming the

spiro-quaternary

center.

N4-Me 3.25 - 3.30 s -

N-Methyl group.

Sharp singlet

characteristic of

tertiary amides.

C NMR Analysis (125 MHz, )
The carbon spectrum validates the oxidation state of the scaffold.
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Carbon Type (ppm) Assignment

Amide C=O 166.0 - 168.0 C-2 and C-5 Carbonyls.

Aromatic C 120.0 - 140.0 12 signals (some overlapping).

Epoxide C (CH) 62.5 - 63.5 Methine carbon of the epoxide.

Epoxide C (Cq) 58.0 - 59.0 Spiro-quaternary carbon (C-3).

N-Methyl 34.0 - 35.0 N-CH3 carbon.

Self-Validating Protocol: The Viridicatin
Rearrangement
A critical "Trustworthiness" pillar in identifying Cyclopenin is its chemical instability.

Cyclopenin rearranges to Viridicatin (3-hydroxy-4-phenylquinolin-2(1H)-one) under acidic or

basic conditions. This serves as a definitive chemical proof of structure.

Validation Workflow
Record UV/NMR of the pure isolate.

Treat aliquot with 2M HCl or dilute NaOH.

Observe Transformation:

NMR: Disappearance of the Epoxide singlet (

4.40) and N-Me singlet (

3.25). Appearance of a new aromatic singlet (Viridicatin H-3 is exchangeable/enol).

MS: Shift in mass from 294 to 237 (Loss of

equivalent).
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Figure 1: Logical workflow for the spectroscopic validation of Cyclopenin, utilizing the

Viridicatin rearrangement as a confirmation step.

Biosynthetic & Stereochemical Context
Cyclopenin is derived from Anthranilic acid and Phenylalanine. The stereochemistry of the

epoxide is typically trans relative to the carbonyls, governed by the enzymatic action of

cyclopenin hydroxylase.

Absolute Configuration: (3S, 4R) - though literature often refers to the relative trans

configuration.

Differentiation:

Cyclopenol: Contains a hydroxyl group on the phenyl ring (MS +16 Da).

Viridicatin: Degradation product (MS -57 Da vs Cyclopenin).
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Figure 2: Simplified biosynthetic and degradation pathway highlighting the relationship between

Cyclopenin and its derivatives.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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